1-Fluorosulfonyloxy-3-(phenylcarbamoylamino)benzene

• IUPAC Name: 1-fluorosulfonyloxy-3-(phenylcarbamoylamino)benzene
• InChI: InChI=1S/C13H11FN2O4S/c14-21(18,19)20-12-8-4-7-11(9-12)16-13(17)15-10-5-2-1-3-6-10/h1-9H,(H2,15,16,17)
• InChI Key: USYGXGANEDBTFS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NC2=CC(=CC=C2)OS(=O)(=O)F
• Molecular Formula: C13H11FN2O4S
• Molecular Weight: 310.30 g/mol
• CAS No.: 2411288-23-6

Description

Sulfonyl fluorides have found widespread applications in organic synthesis, chemical biology, drug discovery, and materials science. They are a prevalent structural unit found in biologically active molecules and versatile synthetic intermediates in modern organic synthesis.

Synthesis Analysis

Direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides. This method involves the generation of fluorosulfonyl radicals from different precursors and their participation in the synthesis of diverse functionalized sulfonyl fluorides.

Chemical Reactions Analysis

The chemical reactions involving sulfonyl fluorides generally focus on the fluoride–chloride exchange from the corresponding sulfonyl chlorides. Other methods, including conjugate addition, electrophilic fluorination of thiols, anodic oxidative fluorination, and SO2 insertion/fluorination, have also been reported.

Mechanism of Action

The mechanism of electrophilic substitution reactions of benzene involves a two-step process. In the first step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged arenium intermediate. In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring.

Future Directions

The field of sulfonyl fluorides is continuously evolving with new methods for their synthesis being explored. The generation of fluorosulfonyl radicals from different precursors and their use in the synthesis of diverse functionalized sulfonyl fluorides is a recent advancement.